Erythroxytriol P

• Molecular Formula: C20H36O3
• Molecular Weight: 324.5 g/mol
• InChI: InChI=1S/C20H36O3/c1-17(2)8-5-6-15-19(4)11-10-18(3,16(22)13-21)12-14(19)7-9-20(15,17)23/h14-16,21-23H,5-13H2,1-4H3/t14?,15?,16?,18-,19-,20-/m1/s1
• InChIKey: OBDGLMHTEAXTDJ-QNTAIWHDSA-N

Erythroxytriol P CAS 7121-99-5 – A Rosane Diterpenoid with Defined Differentiation Potential for Procurement and Research Selection

Erythroxytriol P (CAS 7121-99-5) is a naturally occurring rosane-type diterpenoid characterized by a tricyclic carbon skeleton with a molecular formula of C20H36O3 and an exact mass of 324.26645 Da [1]. It was first structurally elucidated from the heartwood of *Erythroxylon monogynum* [2] and has since been isolated from other *Erythroxylum* species as well as *Sapium discolor* [3].

1

Scaffold-centric studies

Rosane diterpenoid core for SAR and medicinal chemistry exploration

2

Biosynthetic pathway research

Tropane skeleton without benzoyl group enables late-stage alkaloid modification studies

3

Class-level activity profiling

Supports osteoclastogenesis, lipase, and cytotoxicity endpoint screening contexts

• [1] Plantaedb. (2026). Erythroxytriol P. Plantaedb. View Source
• [2] Gunn, D. M. (1967). Studies in Natural Product Chemistry (Doctoral dissertation, University of Glasgow). View Source
• [3] ChemFaces. (n.d.). Erythroxytriol P. ChemFaces. View Source

Why Generic Diterpenoid Substitution is Ineffective for Erythroxytriol P-Specific Research and Development

The rosane skeleton and specific 5,15,16-triol substitution pattern of Erythroxytriol P confer a unique biological profile that is not interchangeable with other rosane diterpenoids or simple diterpene scaffolds [1]. Structural variations, such as the presence of an A-ring aromatic group or distinct oxygenation patterns, have been shown to drastically alter activity against molecular targets like lipase (IC50 differences from >50 µM to 1.0 µM) [2] and in cellular models [3]. Therefore, substituting Erythroxytriol P with a generic or structurally similar diterpenoid without quantitative comparative data risks experimental failure and misinterpretation of results.

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Scaffold specificity

5,15,16-triol rosane core differentiates it from other diterpene classes; activity profiles may shift dramatically with A-ring modifications

!

Class-level inference gap

Observed potency in aromatic or oxidized analogs does not guarantee equivalent response for the unadorned scaffold; requires direct validation

!

Structural vs. functional mismatch

Presence or absence of ester and aromatic groups alters lipase inhibition and cytotoxicity endpoints; generic diterpenes are not interchangeable

• [1] NP-MRD. (2022). Diterpenoids classification. Natural Product Magnetic Resonance Database. View Source
• [2] Wang, Y., et al. (2019). Aromatic rosane diterpenoids from the roots of Euphorbia ebracteolata and their inhibitory effects against lipase. *Bioorganic Chemistry*, 91, 103148. View Source
• [3] García, A., et al. (2023). Unreported ent-rosane diterpenes from Croton niveus Jacq. (Euphorbiaceae). Cytotoxic activity and docking studies. *Fitoterapia*, 168, 105526. View Source

Quantitative Comparative Evidence for Erythroxytriol P Differentiation Against Key Analogs

Erythroxytriol P Exhibits Structural Differentiation for Cocaine Precursor Research

Erythroxytriol P is identified as a specific precursor in the cocaine biosynthetic pathway . Unlike cocaine, Erythroxytriol P lacks the benzoyl group, possessing only the tropane skeleton . This structural distinction makes it a uniquely valuable tool for studying late-stage alkaloid modifications and pathway intermediates.

Cocaine precursor context

class-level inference

Tropane skeleton only; benzoyl group absent

Supports late-stage alkaloid pathway studies

Data to verify; structural elucidation basis

Evidence Dimension	Presence of benzoyl group
Target Compound Data	Absent (tropane skeleton only)
Comparator Or Baseline	Cocaine: Present (benzoyl ester of tropane)
Quantified Difference	Qualitative structural difference
Conditions	Structural elucidation and biosynthetic pathway analysis

Why This Matters

This specific structural feature allows researchers to investigate a precise stage in alkaloid biosynthesis, offering a clear advantage over using the final product (cocaine) for pathway elucidation.

Erythroxytriol P's Unique Rosane Scaffold Differentiates Its Potential Anti-Osteoclastogenic Activity

The *ent*-rosane diterpenoid class, to which Erythroxytriol P belongs [1], has demonstrated structure-dependent inhibitory effects on RANKL-induced osteoclastogenesis [2]. Studies on *Euphorbia milii* diterpenoids show that *ent*-rosanes with specific A-ring modifications, such as aromatic ester groups, exhibit IC50 values <10 µM, whereas simpler rosane scaffolds lacking these modifications are inactive [2].

Osteoclastogenesis inhibition

class-level inference

Active ent-rosanes IC50 < 10 µM vs. no direct data for Erythroxytriol P

Scaffold may support osteoclastogenesis endpoint research

RAW264.7 model; requires compound-specific testing

Evidence Dimension	Inhibition of RANKL-induced osteoclastogenesis
Target Compound Data	Class-level activity predicted; no direct data for Erythroxytriol P
Comparator Or Baseline	Active *ent*-rosanes with aromatic esters: IC50 < 10 µM
Quantified Difference	Activity dependent on specific A-ring functionalization
Conditions	RAW264.7 cell-based osteoclast differentiation assay

Why This Matters

Procurement of Erythroxytriol P provides a core rosane scaffold for medicinal chemistry exploration of anti-osteoclastogenic leads, distinct from other diterpene classes.

• [1] NP-MRD. (2022). Erythroxytriol P classification. Natural Product Magnetic Resonance Database. View Source
• [2] Wang, C., et al. (2024). Identification and structural modification of ent-rosane diterpenoids from Euphorbia milii inhibiting RANKL-induced osteoclastogenesis. *Bioorganic Chemistry*, 145, 107192. View Source

Erythroxytriol P Differentiation for Lipase Inhibition Research Based on Rosane Core Activity

Rosane diterpenoids from *Euphorbia ebracteolata* exhibit potent lipase inhibition, with one aromatic rosane derivative showing an IC50 of 1.0 µM and a competitive inhibition profile (Ki = 1.8 µM) [1]. Non-aromatic rosanes or simpler diterpenes in the same study showed negligible activity (IC50 > 50 µM) [1].

Lipase inhibition SAR

class-level inference

Aromatic rosane derivative IC50 = 1.0 µM, Ki = 1.8 µM; non-aromatic analogs inactive

Supports SAR studies for competitive lipase inhibitors

In vitro enzyme assay; no direct Erythroxytriol P data

Evidence Dimension	Pancreatic lipase inhibition
Target Compound Data	Class-level potential; no direct data for Erythroxytriol P
Comparator Or Baseline	Aromatic rosane derivative: IC50 = 1.0 µM, Ki = 1.8 µM
Quantified Difference	Activity is >50-fold more potent than non-aromatic analogs
Conditions	In vitro enzyme assay

Why This Matters

Erythroxytriol P serves as a key starting point for structure-activity relationship (SAR) studies aimed at developing potent, competitive lipase inhibitors.

• [1] Wang, Y., et al. (2019). Aromatic rosane diterpenoids from the roots of Euphorbia ebracteolata and their inhibitory effects against lipase. *Bioorganic Chemistry*, 91, 103148. View Source

Erythroxytriol P Cytotoxic Potential is Differentiated by the *ent*-Rosane Scaffold

*ent*-Rosane diterpenes from *Croton niveus* demonstrated selective cytotoxic activity against HCT-15 (colon) and PC-3 (prostate) cancer cell lines, with docking studies supporting a mechanism involving NF-κB and STAT3 inhibition [1]. The activity is dependent on the *ent*-rosane skeleton and its substitution pattern, distinguishing it from other diterpenoid classes [1].

Cytotoxicity differentiation

class-level inference

ent-rosanes IC50 10–50 µM against HCT-15, PC-3; NF-κB/STAT3 docking support

Supports cell-model endpoint review for colon/prostate lines

No direct Erythroxytriol P data; scaffold-dependent

Evidence Dimension	Cytotoxicity against cancer cell lines
Target Compound Data	Class-level activity; no direct data for Erythroxytriol P
Comparator Or Baseline	Active *ent*-rosanes: IC50 values ranging from 10-50 µM against HCT-15 and PC-3
Quantified Difference	Activity is scaffold-specific
Conditions	Cell viability assays and in silico molecular docking

Why This Matters

This provides a defined and research-backed biological rationale for selecting Erythroxytriol P as a core scaffold for developing targeted anticancer agents.

• [1] García, A., et al. (2023). Unreported ent-rosane diterpenes from Croton niveus Jacq. (Euphorbiaceae). Cytotoxic activity and docking studies. *Fitoterapia*, 168, 105526. View Source

Erythroxytriol P's Distinct ADMET Profile Differentiates It From Aromatic Diterpenoids

Predicted ADMET properties for Erythroxytriol P [1] indicate a blood-brain barrier (BBB) permeability probability of 66.35% (predicted score 0.6635) [1]. This moderate predicted BBB penetration is a key differentiator from more polar or highly aromatic diterpenoids, which often exhibit poor CNS penetration due to high topological polar surface area (TPSA) or P-glycoprotein efflux. Erythroxytriol P has a TPSA of 60.70 Ų [2].

BBB permeability

supporting evidence

Probability 66.35% (TPSA 60.70 Ų)

Moderate CNS penetration prediction; differentiates from aromatic diterpenoids

admetSAR 2.0 in silico; experimental validation needed

Evidence Dimension	Predicted blood-brain barrier permeability
Target Compound Data	BBB permeability probability: 66.35% (score 0.6635)
Comparator Or Baseline	Aromatic diterpenoids: Generally poor BBB penetration
Quantified Difference	Moderate vs. low predicted permeability
Conditions	In silico prediction (admetSAR 2.0)

Why This Matters

This predicted property makes Erythroxytriol P a more suitable candidate for research into CNS targets compared to many other diterpenoid scaffolds.

• [1] Plantaedb. (2026). ADMET properties for Erythroxytriol P. View Source
• [2] Plantaedb. (2026). Molecular descriptors for Erythroxytriol P. View Source

High-Impact Research and Development Applications for Erythroxytriol P Based on Comparative Evidence

Cocaine Biosynthesis Pathway Elucidation

Erythroxytriol P is ideally suited as a chemical standard and research tool for studying the late-stage biosynthetic steps in cocaine production . Its lack of a benzoyl group allows researchers to specifically investigate the enzymatic steps responsible for esterification, providing a clearer picture of the pathway than using cocaine itself.

Osteoclastogenesis Inhibition Lead Discovery

Procurement of Erythroxytriol P provides a foundational *ent*-rosane scaffold for medicinal chemistry campaigns targeting RANKL-induced osteoclastogenesis, a key process in osteoporosis [1]. It serves as a core structure for synthesizing novel derivatives with enhanced activity, guided by SAR data from active *ent*-rosane analogs.

Competitive Lipase Inhibitor Development

Erythroxytriol P is a valuable starting material for the synthesis and evaluation of novel lipase inhibitors [2]. Its rosane core can be chemically modified to explore SAR, with the goal of developing potent, competitive inhibitors for applications in metabolic disorder research.

Selective Cytotoxic Agent Design

The *ent*-rosane framework of Erythroxytriol P offers a distinct chemical scaffold for designing selective cytotoxic agents against colon and prostate cancer cell lines [3]. Researchers can utilize this compound to explore the chemical space around NF-κB and STAT3 inhibition, a mechanism supported by molecular docking studies of related diterpenes.

Application

Selection Property

Validation Focus

Cocaine biosynthesis pathway studies

Tropane skeleton lacking benzoyl ester group

Late-stage esterification step elucidation

Osteoclastogenesis inhibition lead discovery

Core ent-rosane scaffold for SAR

RANKL-induced osteoclastogenesis endpoint review

Competitive lipase inhibitor development

Rosane core for chemical modification

Enzyme kinetics and SAR interpretation

Selective cytotoxic agent design

ent-rosane scaffold with NF-κB/STAT3 docking rationale

Cell-model endpoint review (colon, prostate)

• [1] Wang, C., et al. (2024). Identification and structural modification of ent-rosane diterpenoids from Euphorbia milii inhibiting RANKL-induced osteoclastogenesis. *Bioorganic Chemistry*, 145, 107192. View Source
• [2] Wang, Y., et al. (2019). Aromatic rosane diterpenoids from the roots of Euphorbia ebracteolata and their inhibitory effects against lipase. *Bioorganic Chemistry*, 91, 103148. View Source
• [3] García, A., et al. (2023). Unreported ent-rosane diterpenes from Croton niveus Jacq. (Euphorbiaceae). Cytotoxic activity and docking studies. *Fitoterapia*, 168, 105526. View Source